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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary isomers of allyloxy propanol,
focusing on their chemical properties, synthesis, and analytical protocols. Allyloxy propanol,
known commercially as propylene glycol monoallyl ether, is a versatile chemical intermediate
with applications in polymer chemistry and specialty synthesis.[1][2] Understanding the distinct
properties of its isomers is critical for its effective application in research and development.

Core Isomers of Allyloxy Propanol

Allyloxy propanol is an ether alcohol with the molecular formula CeéH1202.[3] The term
typically refers to a mixture of isomers derived from the reaction of an allyl group with propylene
glycol. The primary isomers are positional isomers, differing in the attachment points of the
allyloxy and hydroxyl groups on the three-carbon propane backbone.

The two principal isomers are:

o 1-(Allyloxy)propan-2-ol: A secondary alcohol where the allyloxy group is on the primary
carbon.

o 2-(Allyloxy)propan-1-ol: A primary alcohol where the allyloxy group is on the secondary
carbon.[4]

A third, less common isomer, is:
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e 3-(Allyloxy)propan-1-ol: Derived from a propan-1-ol backbone.[5]

Another related and noteworthy compound, often used in drug delivery and synthesis, is 3-
Allyloxy-1,2-propanediol, also known as glycerol 1-allyl ether.[6][7] While not a strict isomer of
the mono-hydroxy propanols, its structural similarity and applications warrant its inclusion in

this guide.

The relationship between the core isomers is based on the substitution pattern on the propane
chain. The diagram below illustrates this structural relationship.

Figure 1: Logical relationship of allyloxy propanol isomers.

Physicochemical Properties

The physical and chemical properties of these isomers are distinct, influencing their reactivity,
solubility, and handling. The commercially available "propylene glycol monoallyl ether" is
typically a mixture, and its properties are an amalgam of the primary isomers.[3][8]
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1- 2- 3-
3-Allyloxy-1,2-
Property (Allyloxy)prop (Allyloxy)prop (Allyloxy)prop .
propanediol
an-2-ol an-1-ol an-1-ol
CAS Number 21460-36-6[9] 43089-73-2 6180-67-2[5] 123-34-2[10]
Molecular Weight  116.16 g/mol [9] 116.16 g/mol [4] 116.16 g/mol [5] 132.16 g/mol [7]
. : o o o 142 °C @ 28
Boiling Point Not specified Not specified Not specified
mmHg[11]
) N 157.22 °C (rough
Mixture Boiling )
) estimate for
Point
mixture)[3]
) N N N 1.068 g/mL at 25
Density Not specified Not specified Not specified
°C[11]
0.9548 g/mL
Mixture Density (rough estimate
for mixture)[3]
Refractive Index Not specified Not specified Not specified n20/D 1.462[11]
Mixture 1.4030 (estimate
Refractive Index for mixture)[8]
Solubility in N Completely
Soluble[1] Soluble Not specified o
Water miscible[11]

Vapor Pressure

0.000837 mmHg
at 25°C (for

0.004 hPa at 20
°C[11]

mixture)[3]

118 °C (for 98 °C (closed
Flash Point )

mixture)[3] cup)[10]

Note: Data for individual isomers is sparse; much of the available information is for the
commercial mixture (CAS 1331-17-5).[1][3]

Experimental Protocols
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A common method for synthesizing 3-allyloxy-1,2-propanediol involves the acid-catalyzed

hydrolysis of allyl glycidyl ether.[12]

Protocol:

Apparatus Setup: A 5-liter, three-necked flask is equipped with a mechanical stirrer, a
thermometer, and an addition funnel.

Reaction Mixture Preparation: The flask is charged with 2000 mL of water and 2.0 mL of 70%
agueous perchloric acid (HCIO4). The mixture is heated to 80°C.

Addition of Reactant: 500 g (4.38 mol) of allyl glycidyl ether is added to the heated mixture in
a single portion.

Reaction: The reaction mixture is stirred vigorously for 12 hours at 80°C.

Neutralization: After cooling, the mixture is neutralized to a pH of 8 by the careful addition of
a 5% aqueous sodium carbonate (Naz=COs) solution.

Isolation: The water is removed from the mixture by evaporation under reduced pressure (in
vacuo).

Purification: The resulting crude product is purified by distillation to yield pure 3-allyloxy-1,2-
propanediol.[12]

Figure 2: Workflow for the synthesis of 3-allyloxy-1,2-propanediol.

Applications in Research and Drug Development

While propylene glycol monoallyl ether itself is primarily an industrial chemical used as a

reactive diluent and building block for polymers, its derivatives and related structures have

found utility in more specialized fields.[1]

Drug Delivery: 3-Allyloxy-1,2-propanediol is used as a synthetic intermediate for preparing
poly(ethylene glycol)-lipid conjugates, which are crucial components in advanced drug
delivery systems like liposomes.[6][7]
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e Pharmaceutical Synthesis: This diol has also been employed as a starting material for the
synthesis of doxorubicin analogs, which are investigated for their potential as anticancer
agents.[6][7]

» Biocatalysis: The stereoselective synthesis of the (R) and (S) enantiomers of 3-allyloxy-1,2-
propanediol has been achieved using biocatalytic methods, highlighting its role as a chiral
building block in complex organic synthesis.[13]

e Antimicrobial and Anti-inflammatory Research: 1-(Allyloxy)propan-2-ol has shown potential
antimicrobial and anti-inflammatory properties in preliminary studies, suggesting a possible,
though underexplored, avenue for therapeutic research.[14]

The dual functionality of an allyl group (for polymerization or cross-linking) and a hydroxyl
group (for subsequent chemical modification) makes these compounds versatile intermediates.
[10][14]

Toxicology and Safety

Propylene glycol monoallyl ether is considered to have low single-dose oral toxicity, with an
LD50 in female rats between 1 to 2 g/kg.[4] High doses can lead to central nervous system
depression.[4] It is also known to be a mucous membrane and eye irritant.[4] The toxicity profile
of propylene glycol ethers is generally considered to be different and less severe than that of
ethylene glycol ethers, which are known to cause testicular atrophy and teratogenicity.[15]
Standard laboratory safety precautions, including the use of gloves and eye protection, should
be followed when handling these compounds.[10]

Conclusion

The isomers of allyloxy propanol, particularly 1-(allyloxy)propan-2-ol and 2-(allyloxy)propan-1-
ol, are important industrial chemicals. Their related diol, 3-allyloxy-1,2-propanediol, serves as a
valuable and versatile intermediate in the synthesis of complex molecules for drug delivery and
pharmaceutical research. A clear understanding of the distinct properties and synthesis
protocols for each isomer is essential for leveraging their full potential in scientific and
developmental applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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